Cas no 2137610-00-3 (Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate)

• Product Name: Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate
• CAS No: 2137610-00-3
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 5257153
• Update Time: 2025-10-30

Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-1-methyl-5-propyl-1H-imidazole-4-carboxylate
• Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate
• 1H-Imidazole-4-carboxylic acid, 2-bromo-1-methyl-5-propyl-, ethyl ester

• Inchi： 1S/C10H15BrN2O2/c1-4-6-7-8(9(14)15-5-2)12-10(11)13(7)3/h4-6H2,1-3H3
• InChI Key： YBMURDZOSIVFRA-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OCC)=C(CCC)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate

Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate: A Comprehensive Overview

Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate, with the CAS number 2137610-00-3, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their unique chemical properties and wide-ranging applications. The imidazole ring in this molecule is a key structural feature, contributing to its reactivity and functionality. The presence of substituents such as the bromo group, methyl group, and propyl chain further enhances its chemical diversity and potential for use in various applications.

Recent studies have highlighted the importance of Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate in drug discovery and development. Its imidazole core has been shown to exhibit bioactivity, making it a promising candidate for the design of new therapeutic agents. Researchers have explored its potential as an antimicrobial agent, where its ability to inhibit bacterial growth has been demonstrated in vitro. Additionally, the compound has been investigated for its role in anticancer drug development, with studies indicating that it may selectively target cancer cells while sparing healthy tissue.

The synthesis of Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by functionalization with the desired substituents, including the bromo group and propyl chain. The use of advanced synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, has enabled researchers to optimize the production process, improving yield and purity. These advancements have made the compound more accessible for large-scale applications.

In terms of physical properties, Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its carboxylic acid ester group contributes to its solubility profile, making it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been studied, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The application of Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate extends beyond pharmaceuticals into materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel materials for catalysis and sensing applications. For instance, researchers have utilized this compound as a ligand in the synthesis of metal-organic frameworks (MOFs), which exhibit high surface area and porosity, making them ideal for gas storage and separation.

Moreover, Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate has been explored as a precursor for the synthesis of other bioactive compounds. By modifying its substituents or incorporating additional functional groups, chemists can tailor its properties to suit specific applications. For example, substitution of the bromo group with other halogens or functional groups has been shown to alter its reactivity and biological activity, opening up new avenues for drug design.

In conclusion, Ethyl 2-bromo-1-methyl-5-propylimidazole-4-carboxylate is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers across disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.